Cas no 1805638-59-8 (2-Chloro-5-ethoxy-4-fluorotoluene)

• Product Name: 2-Chloro-5-ethoxy-4-fluorotoluene
• CAS No: 1805638-59-8
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5000566
• Update Time: 2023-08-24

2-Chloro-5-ethoxy-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethoxy-4-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-9-4-6(2)7(10)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： WGNXICSIAPKPBS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2